Cas no 61548-76-3 (Butanedioic acid, phenyl-, dimethyl ester, (2S)-)

• Product Name: Butanedioic acid, phenyl-, dimethyl ester, (2S)-
• CAS No: 61548-76-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 475286
• PubChem ID: 11790778
• Update Time: 2025-04-19

Butanedioic acid, phenyl-, dimethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, phenyl-, dimethyl ester, (2S)-
• (S)-2-Phenylsuccinic acid dimethyl ester
• SCHEMBL1545921
• 61548-76-3
• (S)-DIMETHYL2-PHENYLSUCCINATE
• (S)-DIMETHYL 2-PHENYLSUCCINATE
• DTXSID10472875

• Inchi： 1S/C12H14O4/c1-15-11(13)8-10(12(14)16-2)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/t10-/m0/s1
• InChI Key： CGVIBFZHFCVINR-JTQLQIEISA-N
• SMILES： O(C)C([C@H](C1C=CC=CC=1)CC(=O)OC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6